Cas no 1393470-20-6 ((4-Ethoxy-2-fluorophenyl)methanol)

• Product Name: (4-Ethoxy-2-fluorophenyl)methanol
• CAS No: 1393470-20-6
• MF: C₉H₁₁FO₂
• MW: 170.180846452713
• MDL: MFCD28519144
• CID: 4773046
• PubChem ID: 84653728
• Update Time: 2026-02-26

(4-Ethoxy-2-fluorophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-Ethoxy-2-fluorophenyl)methanol
• MFCD28519144
• BS-15362
• AKOS024055118
• CS-0151481
• D83523
• 1393470-20-6
• A1-21068

• MDL： MFCD28519144
• Inchi： 1S/C9H11FO2/c1-2-12-8-4-3-7(6-11)9(10)5-8/h3-5,11H,2,6H2,1H3
• InChI Key： QOYFXEFXXGGUIF-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CO)OCC

Computed Properties

• Exact Mass: 170.07430775g/mol
• Monoisotopic Mass: 170.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.5

Additional information on (4-Ethoxy-2-fluorophenyl)methanol

Introduction to (4-Ethoxy-2-fluorophenyl)methanol

The compound (4-Ethoxy-2-fluorophenyl)methanol, with the CAS number 1393470-20-6, is a versatile organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a methanol group attached to a fluorinated aromatic ring substituted with an ethoxy group. The presence of these functional groups imparts distinctive chemical and physical properties, making it a valuable building block in organic synthesis.

Recent studies have highlighted the potential of (4-Ethoxy-2-fluorophenyl)methanol in drug discovery. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents. The fluorine atom in the aromatic ring contributes to enhanced lipophilicity and metabolic stability, which are desirable traits in drug candidates. Moreover, the ethoxy group provides additional sites for functionalization, enabling the creation of diverse derivatives with tailored biological activities.

In the realm of agrochemicals, (4-Ethoxy-2-fluorophenyl)methanol has been investigated for its potential as a plant growth regulator. Studies have demonstrated that this compound can influence plant hormone signaling pathways, leading to improved crop yields under stress conditions. Its ability to modulate auxin and gibberellin pathways makes it a promising candidate for sustainable agricultural practices.

The synthesis of (4-Ethoxy-2-fluorophenyl)methanol typically involves multi-step organic reactions, including nucleophilic aromatic substitution and alkylation. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of this compound.

From a materials science perspective, (4-Ethoxy-2-fluorophenyl)methanol has been employed as a monomer in the synthesis of advanced polymers. Its ability to form stable covalent bonds with other monomers allows for the creation of materials with tailored mechanical and thermal properties. Applications include high-performance adhesives and coatings that exhibit excellent resistance to environmental factors such as UV radiation and moisture.

In conclusion, (4-Ethoxy-2-fluorophenyl)methanol is a multifaceted compound with vast potential across various industries. Its unique structure, coupled with recent advancements in synthetic methodologies and application studies, positions it as a key player in modern chemical research and development.